Cas no 133415-16-4 (4-Thiazolecarboxylic acid, 2,5-diphenyl-, methyl ester)

4-Thiazolecarboxylic acid, 2,5-diphenyl-, methyl ester structure
133415-16-4 structure
Product Name:4-Thiazolecarboxylic acid, 2,5-diphenyl-, methyl ester
CAS No:133415-16-4
MF:C17H13NO2S
MW:295.355623006821
CID:1232928
Update Time:2024-08-05

4-Thiazolecarboxylic acid, 2,5-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid, 2,5-diphenyl-, methyl ester
    • methyl 2,5-diphenylthiazole-4-carboxylate
    • Inchi: 1S/C17H13NO2S/c1-20-17(19)14-15(12-8-4-2-5-9-12)21-16(18-14)13-10-6-3-7-11-13/h2-11H,1H3
    • InChI Key: IFEPBOJDYIEBOU-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=CC=C2)=C(C(OC)=O)N=C1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 295.06679

Experimental Properties

  • Density: 1.227±0.06 g/cm3(Predicted)
  • Melting Point: 90-91.5 °C(Solv: hexane (110-54-3))
  • Boiling Point: 483.6±47.0 °C(Predicted)
  • PSA: 39.19
  • pka: -0.37±0.10(Predicted)
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